Cas no 1361530-54-2 (5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid)

• Product Name: 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid
• CAS No: 1361530-54-2
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968564
• Update Time: 2025-05-24

5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-6-3-5(4-7(14)10(6)15)11-8(16)1-2-9(17-11)12(18)19/h1-4H,16H2,(H,18,19)
• InChI Key： QPQDVGSDTKXMDM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C(=O)O)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 3.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid

Introduction to 5-Amino-6-(3,4,5-trichlorophenyl)picolinic Acid (CAS No. 1361530-54-2)

5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361530-54-2, belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group at the 5-position and a 3,4,5-trichlorophenyl substituent at the 6-position, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid have been subjects of extensive study due to its potential role in medicinal chemistry. Researchers have been exploring its structural analogs to identify more effective scaffolds for drug development. The introduction of chlorine atoms into the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid has shown promise in preliminary studies as a potential inhibitor of certain enzymes and receptors. Its ability to interact with biological targets at the molecular level makes it an attractive candidate for further pharmacological exploration.

The chemical structure of 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361530-54-2) allows for diverse functionalization strategies, which can be exploited to develop new derivatives with enhanced pharmacological properties. The presence of both an amino group and a trichlorophenyl moiety provides multiple sites for chemical modification, enabling researchers to fine-tune the compound's bioactivity and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The picolinic acid core is known to exhibit various biological activities, including antimicrobial and anti-inflammatory effects. By incorporating a trichlorophenyl group, researchers aim to enhance these properties while minimizing off-target effects. This approach aligns with the broader trend in drug discovery towards developing targeted therapies with improved efficacy and safety profiles.

The synthesis of 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system efficiently. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.

In addition to its synthetic significance, 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid has been studied for its potential role in drug delivery systems. The lipophilic nature of the trichlorophenyl group makes it suitable for formulation into lipid-based nanoparticles or other advanced drug delivery platforms. Such systems can enhance the bioavailability and targeted delivery of therapeutic agents, thereby improving treatment outcomes.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that modifications in the chemical structure can significantly influence how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing dosing regimens and minimizing side effects.

Recent research has highlighted the importance of computational methods in predicting the biological activity of novel compounds like 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361530-54-2). Molecular docking simulations have been used to model interactions between this compound and various biological targets. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding further experimental validation.

The potential therapeutic applications of 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid are broad and span multiple disease areas. Initial studies suggest that it may have utility in oncology due to its ability to modulate pathways involved in cell proliferation and apoptosis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The safety profile of this compound is another critical area of focus. Preclinical studies are being conducted to assess its toxicity and potential side effects. These studies are essential for determining safe dosage ranges and identifying any long-term health risks associated with its use.

The regulatory landscape for new pharmaceutical compounds like 5-Amino-6-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361530-54-2) is stringent but well-defined. Manufacturers must adhere to strict guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these regulations ensures that drugs are safe and effective before they reach patients.

In conclusion, 5-Amino-6-(3,4 , 5 -trichlorophenyl ) picolin ic ac id represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Further studies are warranted to fully elucidate its therapeutic potential , optimize synthetic methodologies ,and develop safe , effective drug formulations . The continued exploration of this compound holds great promise for addressing various medical challenges in the future . p >